nitric acid

• CAS No.: 12507-77-6
• Product Name: nitric acid
• Molecular Formula: HNO3
• Molecular Weight: 65.029 g/mol
• IUPAC Name: azonic acid
• Standard InChI: InChI=1S/H3NO3/c2-1(3)4/h1-3H
• Standard InChIKey: GRYLNZFGIOXLOG-UHFFFAOYSA-N
• Impurities: LESS THAN 0.5% BY WT IN TOTAL CHLORIDES, SULFATE, ARSENIC, HEAVY METALS, AND IRON
• SMILES: [NH+](O)(O)[O-]
• Canonical SMILES: [NH+](O)(O)[O-]
• Boiling Point: 181 °F at 760 mm Hg (NIOSH, 2016); 83 °C; 121 °C; 181°F
• Colorform: Transparent, colorless, or yellowish, fuming, hygroscopic, corrosive liquid; Colorless, yellow, or red fuming liquid.; Concentrated nitric acid is a colorless to yellow liquid.; Forms white, monoclinic crystals
• Density: 1.5129 g/cu cm at 20 °C; Relative density (water = 1): 1.4; 1.50; (77°F): 1.50
• Melting Point: -44 °F (NIOSH, 2016); -41.6 °C; -44°F
• Physical Description: Nitric acid, red fuming appears as a pale yellow to reddish brown liquid generating red-brown fumes and having a suffocating odor. Very toxic by inhalation. Corrosive to metals or tissue. Prolonged exposure to low concentrations or short term exposure to high concentrations may result in adverse health effects. Rate of onset: Immediate Persistence: Hours - days Odor threshold: ~1 ppm Source/use/other hazard: Used in many industries; Very corrosive to skin/mucous membranes as well as metals & other materials.; Liquid; COLOURLESS-TO-YELLOW LIQUID WITH PUNGENT ODOUR.; Colorless, yellow, or red, fuming liquid with an acrid, suffocating odor.; Colorless, yellow, or red, fuming liquid with an acrid, suffocating odor. [Note: Often used in an aqueous solution. Fuming nitric acid is concentrated nitric acid that contains dissolved nitrogen dioxide.]
• Description: Nitric acid, red fuming appears as a pale yellow to reddish brown liquid generating red-brown fumes and having a suffocating odor. Very toxic by inhalation. Corrosive to metals or tissue. Prolonged exposure to low concentrations or short term exposure to high concentrations may result in adverse health effects. Rate of onset: Immediate Persistence: Hours - days Odor threshold: ~1 ppm Source/use/other hazard: Used in many industries; Very corrosive to skin/mucous membranes as well as metals & other materials.; Nitric acid is a nitrogen oxoacid of formula HNO3 in which the nitrogen atom is bonded to a hydroxy group and by equivalent bonds to the remaining two oxygen atoms. It has a role as a protic solvent and a reagent. It is a conjugate acid of a nitrate.; Nitric acid (HNO3). A colorless liquid that is used in the manufacture of inorganic and organic nitrates and nitro compounds for fertilizers, dye intermediates, explosives, and many different organic chemicals. Continued exposure to vapor may cause chronic bronchitis; chemical pneumonitis may occur. (From Merck Index, 11th ed)
• Solubility: Miscible (NIOSH, 2016); Very soluble in water; Miscible with water; Solubility in water at 20 °C: miscible; Miscible
• Synonyms: Acid, Nitric; Nitric Acid
• Vapor Density: 2-3 (est) (Air = 1); Relative vapor density (air = 1): 2.2
• Vapor Pressure: 48 mm Hg (NIOSH, 2016); 63.1 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 6.4; 48 mmHg
• PubChem Compound: 16020003
• Last Modified: Nov 11 2021